BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Etching
Copper Plates with Ferric Chloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step procedure for the chemical etching of copper
plates using ferric chloride (FeCls). The protocols outlined below are intended for use in a
controlled laboratory setting by trained personnel.

Principle of Etching

Ferric chloride is a corrosive salt that serves as an effective etchant for copper and its alloys.[1]
[2] The etching process is a redox reaction where copper is oxidized by the ferric chloride
solution, dissolving the exposed metal surfaces. This technique is widely used in the fabrication
of printed circuit boards (PCBSs), photoengraving, and micromachining.[3][4]

Materials and Equipment
2.1 Chemicals and Consumables:
o Copper plates (e.g., 18 or 20 gauge)[2]

e Ferric Chloride (FeCls) solution (typically 40-45 Baumé, ~40% strength)[1]
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» Resist material (e.g., permanent markers, asphaltum varnish, stop-out varnish, photoresist
films)[2][5]

e Degreasing agent (e.g., solution of vinegar and whiting, or abrasive metal cleaner)[5][6]
o Acetone or other appropriate solvent for resist removal[2]

e Neutralizing agent: Sodium Carbonate (NazCOs, washing soda) or Sodium Bicarbonate[1][5]

[7]
e Deionized (DI) water[4]
o Baking soda (for neutralization bath)[5]
e Lint-free cloths[8]
e Scrubbing pads (e.g., Scotch-Brite) or steel wool[2][5]
2.2 Equipment:
o Chemical-resistant etching tank or tray (plastic or glass)[2]
o Ventilated fume hood or well-ventilated area[4][9]

» Personal Protective Equipment (PPE):

[¢]

Chemical splash goggles or face shield[4][5][9]

[¢]

Chemical-resistant gloves (e.g., nitrile)[4][9]

o

Synthetic or chemical-protective apron/clothing[9][10]

o

Vapor and dust respirator (if ventilation is insufficient)[9]
o Heating plate (optional, for warming the etchant)
e Magnetic stirrer or agitation system (optional)[4]

e Glass beakers[4]
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e pH indicator paper or pH meter[7]

Safety Precautions and Handling

CRITICAL: Ferric chloride is corrosive and can cause severe skin burns and eye damage.[11]
[12] Inhalation of vapors can burn mucous membranes.[4] Always work in a well-ventilated
area, preferably a fume hood, and wear appropriate PPE.[9][12][13]

Personal Protection: Wear chemical splash goggles, gloves, and a protective apron at all
times.[5][9][10][14]

« Handling: Avoid breathing fumes.[14] Do not eat, drink, or smoke when handling the
chemical.[13][14] Keep the container tightly closed when not in use.[12]

o Spills: In case of a small spill, neutralize the residue with a dilute solution of sodium
carbonate.[9] For larger spills, contain the material, prevent it from entering sewers or
waterways, and call for assistance with disposal.[9][12]

o First Aid:

o Eyes: Immediately rinse with water for several minutes. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.[14]

o Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and
running water.[9][14]

o Inhalation: Move the victim to fresh air. Seek immediate medical attention.[9]

o Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
[O1[11]

Experimental Protocols

4.1 Protocol 1: Copper Plate Preparation

o Cutting and Beveling: If necessary, cut the copper plate to the desired size. Bevel the sharp
edges of the plate using a file to prevent them from cutting through press blankets or causing
injury.[15]
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» Degreasing and Cleaning: The copper surface must be free of grease, oxides, and
fingerprints to ensure even etching and proper adhesion of the resist.[5]

o Scrub the plate surface thoroughly with an abrasive pad and a degreasing solution (e.g.,
vinegar and whiting or a commercial metal cleaner).[5][6]

o Rinse the plate with DI water and dry it completely with a lint-free cloth. Avoid touching the
cleaned surface.[5]

e Applying the Resist: The resist protects specific areas of the copper from the etchant,
creating the desired pattern.

o Apply the chosen resist (e.g., permanent marker, varnish) to the copper surface to create
your design.[2][5] All areas covered by the resist will remain un-etched.

o Completely cover the back and sides of the copper plate with a resist, such as packing
tape or varnish, to prevent them from being etched.[2][5] This is crucial to avoid weakening
the plate.[5]

o Allow the resist to dry completely before proceeding.[5]
4.2 Protocol 2: Etching Procedure

o Etchant Preparation: Use a commercial ferric chloride solution, typically around 42 Baumé.
[1][8] Diluting the solution with water can sometimes increase the etching speed, with the
fastest etch often achieved around 35 Baumé.[1] However, do not dilute if using a pre-
packaged kit that specifies otherwise.[3]

e Etching Setup:
o Pour the ferric chloride solution into a chemical-resistant tray or tank within a fume hood.

o To accelerate the reaction, the solution can be warmed to between 35°C and 55°C (95°F
to 131°F).[3] Do not heat above 55°C.[3]

e Immersion:
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o Suspend the prepared copper plate in the etchant, with the design facing down.[1][2] This
allows the sediment (copper chloride) produced during the reaction to fall away from the
plate, preventing it from impeding the etching process.[1]

o Alternatively, place the plate face-up in the tray and ensure it is fully immersed.[3]

o Agitation: Agitate the solution periodically (e.g., every 5-10 minutes) or use a magnetic
stirrer.[4][5] Agitation brings fresh etchant to the copper surface, promoting a faster and more
uniform etch.[4]

e Monitoring the Etch:

o The etching time can range from 30 minutes to several hours, depending on the desired
depth, solution strength, and temperature.[2]

o Periodically and carefully remove the plate from the bath to check the etch depth. Rinse it
with water to inspect the progress.[2]

o The solution will change color from brown to a dark, muddy greenish-black as it becomes
saturated with copper and exhausted.[1]

4.3 Protocol 3: Post-Etching Treatment and Cleaning

» Neutralization: Once the desired etch depth is achieved, remove the plate from the ferric
chloride bath. Immerse it in a neutralizing solution of baking soda and lukewarm water (e.g.,
two tablespoons of baking soda in water) until fizzing stops.[5] This makes the plate safe to
handle.[5]

e Rinsing: Thoroughly rinse the plate under running tap water for 2-5 minutes, followed by a
final rinse with DI water.[4][8]

¢ Resist Removal:

o Remove the resist from the copper plate using the appropriate solvent (e.g., rubbing
alcohol for shellac-based resists, acetone for others).[2]

o Scrub the plate again with an abrasive pad and soap to remove any remaining residue.[2]
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» Final Cleaning: A final wash with a solution of salt and white vinegar can be used to de-
oxidize the surface if needed for subsequent processing.[1]

4.4 Protocol 4: Waste Disposal

CRITICAL: Used ferric chloride solution contains dissolved copper ions and must not be poured
down the drain without treatment.[3][7][10]

¢ Neutralization of Etchant:

o Slowly add a strong solution of sodium carbonate (washing soda) or sodium hydroxide to
the used etchant.[1][7] The reaction can be exothermic, so add the neutralizer gradually.[7]

o Continue adding the neutralizing agent until the solution's pH is between 7.0 and 8.0,
testing with pH paper.[7][10] The solution will fizz during neutralization.[1]

e Separation of Sludge:

o Upon neutralization, copper will precipitate out as a solid sludge.[7] Allow this sludge to
settle completely at the bottom of the container.[3]

e Disposal:

o Decant the clear liquid from the top. This liquid can be further diluted with water and,
depending on local regulations, may be permissible for drain disposal. Always check with
your local waste authority first.[1]

o Collect the copper sludge in a labeled, sealed plastic bag or container.[3] Dispose of the
sludge as hazardous waste according to your institution and local authority's regulations.
[10]

Quantitative Data Summary
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Parameter Value /| Range Notes Source(s)
Concentrations above
Optimal Etchant i 42 Baumé can be too
) 35 - 42 Baume ] [1]
Concentration viscous and slow the
etch rate.
Warming the solution
Recommended 35°C - 55°C (95°F - )
) speeds up the etching  [3][4]
Operating Temp. 131°F) o
process significantly.
This is an
Approximate Etch approximate value
~212 nm/sec at 40°C [4]
Rate and should be tested
for specific conditions.
) ] ) Time increases as the
Etching Time (1 oz. ~7 minutes (fresh )
) solution becomes [8]
Copper) solution) ,
saturated with copper.
_ _ _ Renew the solution if
Etching Time (2 oz. ~15 minutes (fresh o
) etching time exceeds [8]
Copper) solution) )
30 minutes.
) ) The etchant becomes
Copper Dissolving _
Up to 150 g/L exhausted as it [16]

Capacity

dissolves copper.

Visualized Workflows and Relationships
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Plate Preparation

1. Cut & Bevel Plate

Y

2. Degrease & Clean

Y

3. Apply Resist to Front

Y

4. Apply Resist to Back

Dried Plate

Etchin%yProcess

5. Immerse Plate in
Ferric Chloride

Y

6. Agitate Solution
A

Y

7. Monitor Etch Depth

Desired Depth Achieved
Post-Etchin,
\4 s

8. Neutralize Plate
(Baking Soda Bath)

Y

9. Rinse with Water

\4

10. Remove Resist

\4

11. Final Cleaning

Used Etchant

Waste Qisposal

12. Neutralize Etchant
(Sodium Carbonate)

Y

13. Settle Copper Sludge

Y

14. Dispose of Liquid &
Sludge per Regulations
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Reactants

2FeCls Cu
(Ferric Chloride) (Solid Copper)

Reduction Oxidation

2FeCl2 CuClz
(Ferrous Chloride) (Copper(ll) Chloride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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